Cas no 2172590-86-0 (5-bromopyrimidin-4-yl chloroformate)

• Product Name: 5-bromopyrimidin-4-yl chloroformate
• CAS No: 2172590-86-0
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 6410221
• PubChem ID: 165749464
• Update Time: 2025-10-28

5-bromopyrimidin-4-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrimidin-4-yl chloroformate
• EN300-1612703
• 2172590-86-0

• Inchi： 1S/C5H2BrClN2O2/c6-3-1-8-2-9-4(3)11-5(7)10/h1-2H
• InChI Key： PHCGJXYFWXQOJM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1OC(=O)Cl

Computed Properties

• Exact Mass: 235.89882g/mol
• Monoisotopic Mass: 235.89882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų

Additional information on 5-bromopyrimidin-4-yl chloroformate

Comprehensive Analysis of 5-Bromopyrimidin-4-yl Chloroformate (CAS No. 2172590-86-0): Properties, Applications, and Industry Trends

The chemical compound 5-bromopyrimidin-4-yl chloroformate (CAS No. 2172590-86-0) is a specialized heterocyclic building block gaining attention in pharmaceutical and agrochemical research. As a pyrimidine derivative, this compound serves as a critical intermediate in synthesizing biologically active molecules. Its molecular structure combines a brominated pyrimidine core with a reactive chloroformate group, enabling diverse chemical transformations under controlled conditions.

Recent literature highlights the growing demand for halogenated pyrimidines in drug discovery, particularly for developing kinase inhibitors and antiviral agents. The 5-bromopyrimidin-4-yl moiety demonstrates unique electronic properties that facilitate cross-coupling reactions, making it valuable for Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers particularly value its compatibility with parallel synthesis techniques, enabling high-throughput screening of compound libraries.

From a synthetic chemistry perspective, the chloroformate functionality offers versatile reactivity patterns. It readily participates in carbamate formation when reacted with amines, a transformation widely employed in prodrug design. The compound's stability profile allows for storage under inert conditions, though proper handling requires anhydrous environments to prevent hydrolysis. Analytical data shows characteristic NMR peaks at 8.85 ppm (H-2), 8.65 ppm (H-6) in DMSO-d₆, with the bromine atom contributing to distinctive mass spectral fragmentation patterns.

Industry reports indicate expanding applications in crop protection chemicals, where structural analogs demonstrate fungicidal activity. The compound's logP value (calculated as 2.3±0.5) suggests moderate lipophilicity, an important parameter for bioavailability optimization. Computational chemistry studies reveal favorable molecular docking scores with various enzyme targets, explaining the research community's growing interest in this scaffold.

Quality control protocols for CAS 2172590-86-0 typically involve HPLC purity assessment (≥95% by area normalization) and residual solvent analysis. The compound's thermal stability has been characterized by DSC, showing decomposition onset above 150°C. These properties make it suitable for automated synthesis platforms increasingly adopted in medicinal chemistry workflows.

Emerging trends in green chemistry have spurred investigations into alternative synthetic routes for 4-yl chloroformate derivatives. Recent patents describe improved yields through flow chemistry methods, reducing organic solvent consumption. Environmental fate studies of related compounds suggest moderate biodegradability, prompting development of benign by design derivatives.

The global market for pyrimidine intermediates is projected to grow at 6.2% CAGR through 2030, driven by demand for small molecule therapeutics. Analytical techniques like LC-MS and 2D NMR have become essential for characterizing process-related impurities in 5-bromopyrimidin-4-yl derivatives. Regulatory considerations emphasize thorough genotoxic impurity assessment during pharmaceutical development.

Academic and industrial researchers frequently search for pyrimidine coupling reactions, bromopyrimidine synthesis, and chloroformate stability - all relevant to working with this compound. The development of continuous manufacturing processes and catalytic bromination methods represent active research areas that may impact future production scales of this valuable intermediate.